N~1~-1-naphthyl-N~2~-[(2-nitrophenyl)sulfonyl]valinamide

• IUPAC Name: 3-methyl-N-naphthalen-1-yl-2-[(2-nitrophenyl)sulfonylamino]butanamide
• InChI: InChI=1S/C21H21N3O5S/c1-14(2)20(23-30(28,29)19-13-6-5-12-18(19)24(26)27)21(25)22-17-11-7-9-15-8-3-4-10-16(15)17/h3-14,20,23H,1-2H3,(H,22,25)
• InChI Key: KMCQVGWWCMYYRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=CC=CC2=CC=CC=C21)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

N-1-1-naphthyl-N2-[(2-nitrophenyl)sulfonyl]valinamide, commonly known as NNV, is a synthetic compound that has been used in scientific research for various purposes. NNV is a protease inhibitor that has been shown to have potential in the treatment of diseases such as cancer, HIV, and Alzheimer's disease.

Mechanism of Action

NNV inhibits the activity of proteases by binding to the active site of the enzyme. The sulfonamide group of NNV interacts with the active site of the protease, preventing the substrate from binding. This results in the inhibition of the protease activity.
Biochemical and Physiological Effects:
NNV has been shown to have various biochemical and physiological effects. Inhibition of protease activity can lead to the inhibition of various physiological processes. For example, inhibiting cathepsin B activity can lead to a decrease in cancer cell invasion and metastasis. Inhibiting HIV protease activity can lead to a decrease in viral replication.

Advantages and Limitations for Lab Experiments

One of the advantages of using NNV in lab experiments is that it is a relatively simple compound to synthesize. NNV is also a potent protease inhibitor, which makes it useful in various applications. However, one of the limitations of using NNV is that it can be toxic to cells at high concentrations. Therefore, it is essential to use the appropriate concentration of NNV in lab experiments.

Future Directions

There are various future directions for the use of NNV in scientific research. One potential application of NNV is in the treatment of Alzheimer's disease. Amyloid beta, a protein that is involved in the development of Alzheimer's disease, is cleaved by proteases. Inhibiting the activity of these proteases could potentially slow down the progression of Alzheimer's disease. Another potential application of NNV is in the treatment of viral infections other than HIV. NNV has been shown to inhibit the activity of other viral proteases, such as those involved in the replication of hepatitis C virus and human papillomavirus.
Conclusion:
In conclusion, N-1-1-naphthyl-N2-[(2-nitrophenyl)sulfonyl]valinamide is a synthetic compound that has been used in scientific research for various purposes. It is a potent protease inhibitor that has potential in the treatment of diseases such as cancer, HIV, and Alzheimer's disease. NNV is a relatively simple compound to synthesize, but it can be toxic to cells at high concentrations. There are various future directions for the use of NNV in scientific research, including the treatment of Alzheimer's disease and other viral infections.

Synthesis Methods

NNV can be synthesized by reacting 1-naphthylamine with N-(tert-butoxycarbonyl)valine to form N-1-naphthyl-N-(tert-butoxycarbonyl)valinamide. This compound is then reacted with 2-nitrobenzenesulfonyl chloride to form N-1-naphthyl-N2-[(2-nitrophenyl)sulfonyl]valinamide. The synthesis method is relatively simple and can be done in a laboratory setting.

Scientific Research Applications

NNV has been used in scientific research for various purposes. One of the most common uses of NNV is as a protease inhibitor. Proteases are enzymes that cleave proteins, and they play a crucial role in various physiological processes. NNV has been shown to inhibit the activity of proteases such as cathepsin B, which is involved in cancer progression. NNV has also been shown to inhibit the activity of HIV protease, which is essential for the replication of the virus.